Cas no 1519-46-6 (O-xylylenebis(triphenylphosphonium bromide))

• Product Name: O-xylylenebis(triphenylphosphonium bromide)
• CAS No: 1519-46-6
• MF: C₄₄H₃₈Br₂P₂
• MW: 788.52805185318
• MDL: MFCD00044843
• CID: 83745
• PubChem ID: 24902126
• Update Time: 2025-10-18

O-xylylenebis(triphenylphosphonium bromide) Chemical and Physical Properties

Names and Identifiers

• O-xylylenebis(triphenylphosphonium bromide)
• (o-Phenylenedimethylene)bis[triphenylphosphonium bromide]
• 1,2-Bis(triphenylphosphoniomethyl)benzene dibromide
• NSC 665614
• NSC 78589
• O-XYLENE BIS(TRIPHENYLPHOSPONIUM BROMIDE)
• [1,2-phenylenebis(methylene)]bis[triphenylphosphonium] dibromide
• triphenyl-[[2-(triphenylphosphaniumylmethyl)phenyl]methyl]phosphanium:dibromide
• O-XYLYLENEBIS(TRIPHENYLPHOSPHONIUM BROMIDE), 98+%
• o-Xylylenebis(triphenylphosphonium bromide), 97%
• triphenyl-[[2-(triphenylphosphaniumylmethyl)phenyl]methyl]phosphanium;dibromide
• NS00044378
• (1,2-Phenylenebis(methylene))bis(triphenylphosphonium) bromide
• CHEMBL3391814
• CS-0337112
• 1519-46-6
• F87481
• SCHEMBL2446627
• MFCD00044843
• FT-0633629
• O-XYLYLENEBIS(TRIPHENYLPHOSPHONIUMBROMIDE)
• J-008867
• Z89268838
• AKOS004908093
• triphenyl-[[2-(triphenylphosphaniumylmethyl)phenyl]methyl]phosphanium;bromide
• TRIPHENYL({2-[(TRIPHENYLPHOSPHANIUMYL)METHYL]PHENYL}METHYL)PHOSPHANIUM DIBROMIDE
• DB-043122

• MDL： MFCD00044843
• Inchi： 1S/C44H38P2.2BrH/c1-7-23-39(24-8-1)45(40-25-9-2-10-26-40,41-27-11-3-12-28-41)35-37-21-19-20-22-38(37)36-46(42-29-13-4-14-30-42,43-31-15-5-16-32-43)44-33-17-6-18-34-44;;/h1-34H,35-36H2;2*1H/q+2;;/p-2
• InChI Key： MXCBXCYGWQAOSN-UHFFFAOYSA-L
• SMILES： [Br-].[Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CC1=CC=CC=C1C[P+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1
• BRN： 4121635

Computed Properties

• Exact Mass: 786.08200
• Monoisotopic Mass: 786.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 48
• Rotatable Bond Count: 10
• Complexity: 697
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White solid
• Density: g/cm3
• Melting Point: >300 °C (lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 27.18000
• LogP: 2.68280
• Sensitiveness: Hygroscopic
• Solubility: Soluble in water.

O-xylylenebis(triphenylphosphonium bromide) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 3278
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/22; R36/37/38
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on O-xylylenebis(triphenylphosphonium bromide)

O-xylylenebis(triphenylphosphonium bromide): A Comprehensive Overview

O-xylylenebis(triphenylphosphonium bromide), with the CAS number 1519-46-6, is a multifunctional compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound, characterized by its unique molecular structure and versatile properties, has been extensively studied for its potential applications in various scientific and industrial domains.

The molecular formula of O-xylylenebis(triphenylphosphonium bromide) is C₃₀H₂₆P₂Br₂. It consists of two triphenylphosphonium groups linked by an O-xylylene bridge, which imparts specific chemical and physical properties to the molecule. The compound is typically synthesized through a series of well-defined chemical reactions, including the formation of the phosphonium salts and subsequent coupling reactions.

In recent years, O-xylylenebis(triphenylphosphonium bromide) has been the subject of numerous academic studies and industrial applications. One of the key areas of interest is its use as a ligand in coordination chemistry. The compound's ability to form stable complexes with various metal ions makes it a valuable tool in the synthesis of metal-organic frameworks (MOFs) and other advanced materials. These complexes often exhibit unique catalytic properties, making them suitable for applications in catalysis and materials science.

Another significant application of O-xylylenebis(triphenylphosphonium bromide) is in the field of pharmaceutical research. The compound's ability to interact with biological systems has led to its exploration as a potential therapeutic agent. Recent studies have shown that certain derivatives of this compound exhibit promising antimicrobial and antitumor activities. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that modified forms of O-xylylenebis(triphenylphosphonium bromide) can effectively inhibit the growth of cancer cells by disrupting key cellular processes.

The toxicological profile of O-xylylenebis(triphenylphosphonium bromide) has also been extensively investigated to ensure its safe use in various applications. Studies have shown that while the compound is generally stable under normal conditions, it should be handled with appropriate precautions to avoid exposure to skin or inhalation. The compound's low toxicity and high stability make it suitable for use in both laboratory and industrial settings.

In addition to its applications in chemistry and pharmaceuticals, O-xylylenebis(triphenylphosphonium bromide) has also found use in materials science. Its unique molecular structure allows it to be incorporated into polymers and other composite materials, enhancing their mechanical and thermal properties. This has led to its use in the development of advanced materials for various industries, including electronics, aerospace, and automotive.

The synthesis and characterization of O-xylylenebis(triphenylphosphonium bromide) have been well-documented in the scientific literature. Common synthetic routes involve the reaction of triphenylphosphine with an appropriate halogenated xylylene derivative, followed by deprotonation and coupling steps. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to confirm the structure and purity of the final product.

The future prospects for O-xylylenebis(triphenylphosphonium bromide) are promising. Ongoing research is focused on developing new derivatives with enhanced properties and exploring novel applications in emerging fields such as nanotechnology and biotechnology. As our understanding of this compound continues to grow, it is likely that we will see even more innovative uses for this versatile molecule.